5-ethyl-4-fluoro-2-methylaniline
Overview
Description
5-Ethyl-4-fluoro-2-methylaniline, also known as EFMA, is an aromatic amine used in organic chemistry for a variety of applications. It is a colorless, volatile liquid with a boiling point of 157 °C and a melting point of -46 °C. EFMA is a versatile and stable molecule that has been used in the synthesis of organic compounds, the preparation of pharmaceuticals and the development of new materials.
Scientific Research Applications
5-ethyl-4-fluoro-2-methylaniline is a useful reagent for the synthesis of a wide variety of organic compounds. It has been used in the synthesis of heterocycles, such as pyrrolidines and piperidines, as well as in the synthesis of pharmaceutical intermediates. 5-ethyl-4-fluoro-2-methylaniline has also been used in the synthesis of polymers, such as polystyrene and polyethylene, and in the synthesis of dyes and pigments.
Mechanism of Action
5-ethyl-4-fluoro-2-methylaniline is a nucleophilic amine that can react with electrophiles, such as carbonyl compounds, to form amides. It can also react with alkyl halides to form alkyl amines. 5-ethyl-4-fluoro-2-methylaniline can also be used in the synthesis of aryl halides, such as chlorobenzene, by reacting with aryl halides in the presence of a base catalyst.
Biochemical and Physiological Effects
5-ethyl-4-fluoro-2-methylaniline is generally considered to be non-toxic and non-carcinogenic. It is not known to have any adverse effects on humans or animals. However, it is still important to exercise caution when working with 5-ethyl-4-fluoro-2-methylaniline as it is a volatile liquid and should be handled with care.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-ethyl-4-fluoro-2-methylaniline in the laboratory is its stability and versatility. It is a relatively inexpensive reagent that can be used in a variety of reactions. The main limitation is that it is a volatile liquid, which means that it can easily evaporate and should be handled with care.
Future Directions
Future research on 5-ethyl-4-fluoro-2-methylaniline could focus on its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, research could be done to explore its potential use as a solvent or a reagent in the synthesis of polymers. Additionally, further research could be done to explore the potential biochemical and physiological effects of 5-ethyl-4-fluoro-2-methylaniline on humans and animals. Finally, further research could be done to explore the potential of 5-ethyl-4-fluoro-2-methylaniline as a fuel or a fuel additive.
Synthesis Methods
5-ethyl-4-fluoro-2-methylaniline is usually synthesized from the reaction of 4-fluoro-2-methylaniline with ethyl bromide in the presence of an acid catalyst. This reaction produces a mixture of the desired 5-ethyl-4-fluoro-2-methylaniline and 4-fluoro-3-ethylaniline which can be separated by distillation. Another method involves the reaction of 4-fluoro-2-methylaniline with ethyl iodide in the presence of a base catalyst, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethyl-4-fluoro-2-methylaniline can be achieved through a multi-step process involving the introduction of the ethyl, fluoro, and methyl groups onto aniline.", "Starting Materials": [ "Aniline", "Ethyl bromide", "Sodium fluoride", "Methyl iodide", "Sodium hydride", "Acetic acid", "Sodium acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Nitration of aniline with nitric acid and sulfuric acid to form 4-nitroaniline", "Step 2: Reduction of 4-nitroaniline with sodium hydride to form 4-aminoaniline", "Step 3: Alkylation of 4-aminoaniline with ethyl bromide in the presence of sodium acetate and acetic acid to form 5-ethyl-4-aminoaniline", "Step 4: Fluorination of 5-ethyl-4-aminoaniline with sodium fluoride in the presence of sulfuric acid to form 5-ethyl-4-fluoro-2-aminotoluene", "Step 5: Methylation of 5-ethyl-4-fluoro-2-aminotoluene with methyl iodide in the presence of sodium hydride to form 5-ethyl-4-fluoro-2-methylaniline" ] } | |
CAS RN |
1996508-52-1 |
Molecular Formula |
C9H12FN |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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